N-methyl-N,2-diphenylquinoline-4-carboxamide

• CAS No.: 92566-69-3
• Molecular Formula: C23H18N2O
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-methyl-N,2-diphenylquinoline-4-carboxamide
• InChI: InChI=1S/C23H18N2O/c1-25(18-12-6-3-7-13-18)23(26)20-16-22(17-10-4-2-5-11-17)24-21-15-9-8-14-19(20)21/h2-16H,1H3
• InChI Key: ILYGGPNRDVSFQJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4

Description

N-methyl-N,2-diphenylquinoline-4-carboxamide is a useful research compound. Its molecular formula is C23H18N2O and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Phenylquinoline-4-carboxylic acid chloride hydrochloride (10.7 g) is added in portions over a period of 15 minutes, with stirring, to a solution of N-methylaniline (12.8 g) in methylene chloride (75 ml), cooled to 0° C. The mixture is stirred for 2 hours 30 minutes at 10° C. The solution obtained is washed with a 20% strength solution of acetic acid in water (120 ml). The acetic acid solution is extracted with methylene chloride (100 ml). The organic phases are combined, washed with water (3×100 ml), dried over magnesium sulphate and evaporated under reduced pressure.